Cas no 921515-34-6 (5-(2-methoxyethyl)-3-oxo-2-phenyl-N-(pyridin-3-yl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: 5-(2-methoxyethyl)-3-oxo-2-phenyl-N-(pyridin-3-yl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 921515-34-6
• MF: C₂₁H₁₉N₅O₃
• MW: 389.407263994217
• CID: 6021006
• PubChem ID: 18570490
• Update Time: 2025-08-03

5-(2-methoxyethyl)-3-oxo-2-phenyl-N-(pyridin-3-yl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxyethyl)-3-oxo-2-phenyl-N-(pyridin-3-yl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• 2H-Pyrazolo[4,3-c]pyridine-7-carboxamide, 3,5-dihydro-5-(2-methoxyethyl)-3-oxo-2-phenyl-N-3-pyridinyl-
• 5-(2-methoxyethyl)-3-oxo-2-phenyl-N-pyridin-3-ylpyrazolo[4,3-c]pyridine-7-carboxamide
• 5-(2-methoxyethyl)-3-oxo-2-phenyl-N-(pyridin-3-yl)-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
• AKOS024631153
• 921515-34-6
• F2248-0509
• 5-(2-methoxyethyl)-3-oxo-2-phenyl-N-(pyridin-3-yl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• CCG-276696

• Inchi： 1S/C21H19N5O3/c1-29-11-10-25-13-17(20(27)23-15-6-5-9-22-12-15)19-18(14-25)21(28)26(24-19)16-7-3-2-4-8-16/h2-9,12-14H,10-11H2,1H3,(H,23,27)
• InChI Key： BKQWHTABSIQMMU-UHFFFAOYSA-N
• SMILES： C1N(CCOC)C=C(C(NC2=CC=CN=C2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Computed Properties

• Exact Mass: 389.14878949g/mol
• Monoisotopic Mass: 389.14878949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 10.26±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-(2-methoxyethyl)-3-oxo-2-phenyl-N-(pyridin-3-yl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Introduction to Compound with CAS No. 921515-34-6 and Product Name: 5-(2-methoxyethyl)-3-oxo-2-phenyl-N-(pyridin-3-yl)-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide

The compound with the CAS number 921515-34-6 and the product name 5-(2-methoxyethyl)-3-oxo-2-phenyl-N-(pyridin-3-yl)-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the pyrazolo[4,3-c]pyridine scaffold, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its pyridin-3-yl substituent and the 3-oxo functionality, contribute to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of pyrazolo[4,3-c]pyridine derivatives as scaffolds for developing novel therapeutic agents. These compounds exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of the 2-methoxyethyl group in the molecular structure enhances the solubility and bioavailability of the compound, making it a promising candidate for further pharmacological investigation.

One of the most intriguing aspects of this compound is its interaction with biological targets. The pyridin-3-yl moiety is known to bind effectively with various enzymes and receptors, which is crucial for drug design. Additionally, the 3-oxo group introduces a polar region that can facilitate hydrogen bonding interactions, further enhancing its binding affinity. These features make it an attractive candidate for developing inhibitors targeting key enzymes involved in diseases such as cancer and inflammation.

In the context of current research, this compound has been studied for its potential in modulating signaling pathways associated with chronic diseases. For instance, studies have suggested that pyrazolo[4,3-c]pyridine derivatives can inhibit kinases and other enzymes involved in tumor growth and progression. The specific arrangement of functional groups in 5-(2-methoxyethyl)-3-oxo-2-phenyl-N-(pyridin-3-yl)-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide may provide a unique mechanism of action compared to other known inhibitors.

Furthermore, the compound's structural complexity allows for further modifications and derivatization to optimize its pharmacological properties. Researchers have explored various synthetic strategies to modify different parts of the molecule while maintaining its core structure. These modifications aim to improve potency, selectivity, and pharmacokinetic profiles. The flexibility offered by the 2-methoxyethyl side chain provides a valuable tool for fine-tuning these properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yields and purity. The use of modern spectroscopic methods such as NMR and mass spectrometry has been crucial in characterizing the compound's structure and confirming its identity.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions of this compound with potential targets. These studies provide insights into how the various functional groups contribute to its binding affinity and specificity. By integrating experimental data with computational predictions, researchers can design more effective derivatives with enhanced therapeutic potential.

The potential applications of this compound extend beyond traditional pharmaceuticals. It has shown promise in preclinical studies as a lead compound for developing treatments against various diseases. Its ability to interact with multiple biological targets makes it a versatile tool for drug discovery. Additionally, its unique structural features may inspire new chemical entities with improved pharmacological profiles.

In conclusion,5-(2-methoxyethyl)-3-oxo-2-phenyl-N-(pyridin-3-yl)-2H,3H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921515-34-6) represents a significant advancement in medicinal chemistry. Its structural complexity and diverse biological activities make it a promising candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in developing novel therapeutic strategies.